Cas no 1713589-83-3 (3-Bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-Bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1713589-83-3
• MF: C₅H₃BrF₂N₂O₂
• MW: 240.990327119827
• CID: 5152313
• Update Time: 2025-10-25

3-Bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-bromo-1-(difluoromethyl)-

• Inchi： 1S/C5H3BrF2N2O2/c6-3-2(4(11)12)1-10(9-3)5(7)8/h1,5H,(H,11,12)
• InChI Key： PSCKGTCZOUJKEB-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=C(C(O)=O)C(Br)=N1

Computed Properties

• Exact Mass: 239.935
• Monoisotopic Mass: 239.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Additional information on 3-Bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid

3-Bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

3-Bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid, also known by its CAS number 1713589-83-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system with a bromine substituent at position 3, a difluoromethyl group at position 1, and a carboxylic acid group at position 4. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 3-bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent, while the difluoromethyl group has been incorporated through nucleophilic substitution or electrophilic fluorination techniques. The carboxylic acid functionality is typically introduced via oxidation or hydrolysis steps, depending on the precursor used.

The chemical properties of this compound are heavily influenced by its functional groups. The pyrazole ring system is aromatic and exhibits strong electron-withdrawing effects due to the presence of nitrogen atoms. The bromine substituent introduces additional electron-withdrawing character, which can enhance the acidity of the carboxylic acid group. This makes the compound potentially useful in applications requiring strong acidity or ionization properties. The difluoromethyl group adds further complexity to the molecule, contributing to its unique electronic and steric properties.

In terms of biological activity, recent studies have highlighted the potential of 3-bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid as a candidate for drug development. For example, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer progression. Its ability to modulate cellular signaling pathways makes it a promising lead compound for anti-cancer drug design.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). Recent research in Advanced Materials has explored its potential as an electron transport layer material due to its high charge carrier mobility and stability under ambient conditions.

The environmental impact and safety profile of 3-bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid are critical considerations for its industrial applications. Studies conducted by environmental chemists have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to other synthetic organic compounds. However, further research is needed to assess its long-term persistence in aquatic and terrestrial ecosystems.

In conclusion, 3-bromo-1-difluoromethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1713589-83-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial development.